Cas no 2243505-76-0 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-methyl-1,3-thiazol-2-yl)amino)acetic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-methyl-1,3-thiazol-2-yl)amino)acetic acid
• CAS No: 2243505-76-0
• MF: C₂₁H₁₈N₂O₄S
• MW: 394.443624019623
• CID: 6285027
• PubChem ID: 165720148
• Update Time: 2025-10-31

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-methyl-1,3-thiazol-2-yl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-methyl-1,3-thiazol-2-yl)amino)acetic acid
• 2243505-76-0
• EN300-6492599

• Inchi： 1S/C21H18N2O4S/c1-13-12-28-20(22-13)23(10-19(24)25)21(26)27-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12,18H,10-11H2,1H3,(H,24,25)
• InChI Key： WHCPNQOKRZKRFB-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1N(CC(=O)O)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.09872823g/mol
• Monoisotopic Mass: 394.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 108Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-methyl-1,3-thiazol-2-yl)amino)acetic acid

Compound CAS No 2243505-76-0: A Fluorenecarbonyl Thiazole Derivative in Advanced Chemical Research

The compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-methyl-1,3-thiazol-2-yl)amino)acetic acid, identified by CAS No 2243505-76-0, represents a sophisticated chemical entity at the intersection of organic synthesis and biomedical applications. This molecule combines the structural features of a fluorenylmethoxycarbonyl (Fmoc) protecting group with a substituted 1,3-thiazole ring system, creating a unique platform for exploring its potential in pharmaceutical development and analytical chemistry. Recent advancements in peptide synthesis and medicinal chemistry have positioned such compounds as critical intermediates in the design of bioactive molecules.

In its structural configuration, the Fmoc group attached to the amino nitrogen plays a pivotal role in modern solid-phase peptide synthesis (SPPS). The electron-withdrawing properties of this fluorinated carbamate effectively block amine reactivity under neutral conditions while enabling precise deprotection through mild basic conditions. Paired with the 4-methylthiazole moiety, this conjugate exhibits enhanced stability compared to traditional protecting groups, as demonstrated in a 2023 study published in Journal of Peptide Science. The methyl substitution at position 4 introduces steric hindrance that improves resistance to hydrolysis during multi-step syntheses, a critical advantage for constructing complex polypeptide architectures.

The acetic acid backbone provides optimal flexibility for molecular conformational adjustments, facilitating interactions with biological targets. This structural combination has been leveraged in recent drug discovery initiatives targeting inflammatory pathways. A groundbreaking research article from the Nature Communications team (December 2023) highlighted its utility as a prodrug carrier where the Fmoc group acts as a bioresponsive linker that releases active thiazole derivatives under physiological conditions. Such properties make it an ideal candidate for developing site-specific drug delivery systems.

In analytical applications, this compound serves as a fluorescent tagging reagent due to its inherent photophysical properties from the fluorene chromophore. A collaborative study between Stanford University and Merck researchers (published Q1 2024) utilized this derivative to create novel probes for real-time monitoring of enzymatic activities in live cells. The thiazole component contributes red-shifted emission spectra while maintaining compatibility with standard cell staining protocols, offering significant improvements over traditional fluorescein-based markers.

Synthetic strategies for preparing this compound have evolved significantly since its initial report. Current protocols involve nucleophilic aromatic substitution techniques using activated Fmoc precursors under controlled temperature regimes (as detailed in Tetrahedron Letters, July 2024). The introduction of microwave-assisted synthesis has reduced reaction times by up to 68%, according to recent process optimization studies from Pfizer's chemical development division. This advancement enhances scalability while maintaining stereochemical integrity critical for pharmaceutical applications.

Biochemical studies reveal intriguing interactions between the thiazole ring and various protein kinases. A computational docking analysis conducted at MIT (preprint December 2023) demonstrated favorable binding energies (-8.7 kcal/mol) with cyclin-dependent kinase inhibitors, suggesting potential applications in oncology research. The methyl group's spatial orientation creates π-stacking opportunities with aromatic residues on kinase surfaces, enhancing selectivity compared to non-substituted analogs.

In material science contexts, this derivative has shown promise as a cross-linking agent for creating stimuli-responsive hydrogels. Researchers at ETH Zurich recently reported (ACS Applied Materials & Interfaces, March 2024) that incorporating this compound into polyethylene glycol networks produces gels with pH-sensitive swelling behavior - expanding by 19% at pH 6 versus neutral conditions - which could revolutionize drug release mechanisms in targeted therapies.

Safety assessments based on recent toxicological evaluations indicate low acute toxicity profiles when handled according to standard laboratory protocols (Toxicology Reports, June 2024). In vitro cytotoxicity tests against HEK-293T cells showed IC₅₀ values exceeding 1 mM under controlled exposure scenarios. These findings align with current regulatory guidelines for laboratory chemicals used in non-clinical research settings.

Ongoing investigations focus on optimizing its photochemical properties through fluorine substitution patterns on the fluorene ring system. Preliminary results from Osaka University's photonics lab suggest that introducing trifluoromethyl groups adjacent to the methoxy substituent could enhance quantum yields by up to 4-fold without compromising synthetic tractability (submitted manuscript April 2024).

This compound's unique spectroscopic signature - absorption maximum at ~385 nm and emission peak at ~515 nm - makes it particularly suitable for multiplexed bioassays requiring minimal spectral overlap (Analytical Chemistry Highlights, February 2024). Its application in next-generation sequencing platforms has been explored by Illumina researchers who reported improved signal-to-noise ratios when used as a quencher-free fluorescent label compared to conventional dyes.

In enzymology studies, it functions as an effective inhibitor of serine proteases such as trypsin and thrombin due to its dual functionality combining hydrophobic interactions from fluorene and hydrogen-bonding capabilities from thiazole groups (Bioorganic & Medicinal Chemistry Letters, January 2024). IC₅₀ values measured at nanomolar concentrations suggest potential utility in anticoagulant therapies when formulated appropriately.

Recent advances in click chemistry have enabled efficient conjugation strategies using this derivative's reactive carboxylic acid terminus (Nature Protocols, May 2024). Copper-catalyzed azide alkyne cycloaddition reactions achieved >95% coupling efficiency when employed with alkyne-functionalized biomolecules under optimized reaction conditions, opening new avenues for antibody-drug conjugate development.

Solid-state characterization via X-ray crystallography revealed intermolecular hydrogen bonding networks between thiazole nitrogen atoms and carboxylic acid groups (, April 2018). These structural insights inform formulation strategies aimed at stabilizing amorphous drug forms during storage and transportation - critical considerations for pharmaceutical products requiring precise stoichiometry during administration.

Circular dichroism spectroscopy studies conducted by UC Berkeley chemists (Angewandte Chemie International Edition, November 1987) demonstrated chiral discrimination effects when interacting with helical peptides structures - an observation now being explored through machine learning models predicting protein-ligand interactions (, September 1887).

...